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Compound of Interest

Compound Name: 3-Thiophenecarboxaldehyde

Cat. No.: B150965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Thiophenecarboxaldehyde, a pivotal

heterocyclic building block in organic synthesis, particularly within the pharmaceutical and

agrochemical industries. This document outlines its chemical identity, physicochemical

properties, spectroscopic data, safety and handling protocols, and detailed experimental

procedures for its synthesis and derivatization.

Chemical Identity and Synonyms
3-Thiophenecarboxaldehyde is an organic compound consisting of a thiophene ring

substituted at the 3-position with a formyl group.[1][2] It is recognized by a variety of synonyms

across chemical literature and databases.

A comprehensive list of its alternative names includes:

3-Formylthiophene[1][3][4][5]

3-Thienaldehyde[1][4]

3-Thienylcarboxaldehyde[1][4]

3-Thiophenealdehyde[1][4]

3-Thiophenecarbaldehyde[1][4]
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Thiofuran-3-carboxaldehyde[1][4]

Thiophen-3-aldehyde[1][4]

Thiophene-3-carbaldehyde[3][5][6][7][8]

Thiophene-3-carboxaldehyde[2][3][5][8]

3-Thenaldehyde[2][6][7]

3-Thienophenecarboxyaldehyde[3][5][8]

thiophen-3-carboxaldehyde[3]

3-thiophene carboxyaldehyde[3][5][8]

3-Carboxaldehyde-thiophene[3][5][8]

Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of 3-Thiophenecarboxaldehyde are crucial for its

identification, purification, and application in synthesis.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₅H₄OS [1][2][3]

Molecular Weight 112.15 g/mol [1][2][3][4]

Appearance

Colorless to pale yellow or

clear yellow to light brown

liquid

[2][6][9]

Boiling Point 194-196 °C (lit.) [2][4]

86-87 °C / 20 mmHg (lit.) [2][4]

Density 1.28 g/mL at 25 °C (lit.) [2][4]

Refractive Index (n20/D) 1.583 (lit.) [2][4]

Vapor Pressure 0.31 mmHg (20 °C) [4]

Flash Point 165 °F / 73.9 °C [2][6]

Solubility
Not miscible in water. Soluble

in Chloroform, Hexanes.
[2]

Storage Temperature 2-8°C [2][4]

Table 2: Spectroscopic Data

Technique Data Reference

¹H NMR

A: 9.922 ppm, B: 8.125 ppm,

C: 7.526 ppm, D: 7.371 ppm.

J(B,C)=1.2Hz, J(B,D)=2.8Hz,

J(C,D)=5.1Hz, J(A,D)=0.8Hz,

J(A,C)=0.4Hz.

[10]

Mass Spectrum (m/z)
Main peaks can be observed

in the NIST WebBook.
[5]

IR Spectrum
Available through various

databases such as PubChem.
[1]
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Synthesis of 3-Thiophenecarboxaldehyde
A practical, large-scale synthesis of 3-Thiophenecarboxaldehyde can be achieved through a

two-step process.[7] This involves the condensation of acrolein with 1,4-dithiane-2,5-diol,

followed by an oxidation step mediated by sulfuryl chloride.[7]

Acrolein

Condensation Product

Condensation

1,4-Dithiane-2,5-diol

3-Thiophenecarboxaldehyde

Oxidation

Sulfuryl Chloride (SO₂Cl₂)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Thiophenecarboxaldehyde.

A common laboratory-scale method for the formylation of thiophene is the Vilsmeier-Haack

reaction.

The Vilsmeier-Haack reaction is a versatile method for formylating electron-rich aromatic and

heteroaromatic compounds.[8][11] The reaction utilizes a Vilsmeier reagent, generated in situ

from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to introduce a formyl

group.[8][11]

Materials:

N,N-dimethylformamide (DMF), anhydrous

Phosphorus oxychloride (POCl₃)
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Thiophene

Dichloromethane (DCM), anhydrous

Crushed ice

Sodium acetate solution, saturated

Sodium bicarbonate solution, saturated

Brine

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Vilsmeier Reagent Preparation: In a dry, two-necked round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), cool anhydrous DMF (3.0-5.0 equivalents) to 0 °C in an

ice bath.[8] Slowly add POCl₃ (1.1-1.5 equivalents) dropwise with vigorous stirring, ensuring

the temperature remains below 10 °C.[8] Stir the mixture at 0 °C for 30-60 minutes. The

formation of a solid or viscous liquid indicates the generation of the Vilsmeier reagent.[8]

Formylation: Dissolve thiophene (1.0 equivalent) in a minimal amount of anhydrous DCM.

Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C. After the addition is

complete, allow the reaction mixture to warm to room temperature and then heat to 40-70 °C

for 2-6 hours.[8] Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully

pour it onto crushed ice with stirring.[8] Neutralize the mixture by the slow addition of a

saturated sodium acetate or sodium bicarbonate solution until the pH is approximately 7.

Extraction and Purification: Extract the aqueous mixture with a suitable organic solvent (e.g.,

diethyl ether or DCM) multiple times. Combine the organic layers, wash with saturated

sodium bicarbonate solution and then brine, and dry over anhydrous magnesium sulfate.
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Filter the solution and remove the solvent under reduced pressure. The crude product can be

purified by vacuum distillation to yield 3-Thiophenecarboxaldehyde.

DMF

Vilsmeier Reagent
(Chloroiminium ion)

POCl₃

Iminium Salt Intermediate

Thiophene

Electrophilic Attack

3-Thiophenecarboxaldehyde

Hydrolysis

H₂O (Work-up)

Click to download full resolution via product page

Caption: Vilsmeier-Haack reaction pathway for the formylation of thiophene.

Applications in Drug Discovery and Development
3-Thiophenecarboxaldehyde is a valuable precursor in the synthesis of a wide array of

pharmaceutical and agrochemical compounds.[2] Its aldehyde functionality allows for diverse

chemical transformations, making it a key component in building molecular libraries for drug

discovery.[12] Notable applications include its use in the synthesis of 4-substituted 2-

thiophenesulfonamides, which exhibit carbonic anhydrase inhibitory activity, and in the

preparation of derivatives of certain anticancer agents.[12]

The Suzuki-Miyaura cross-coupling reaction is a powerful method for forming carbon-carbon

bonds. It can be employed to couple 3-bromo- or 3-boronyl-substituted
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thiophenecarboxaldehydes with various partners to create diverse derivatives. The following is

a general protocol.

Materials:

Aryl halide (e.g., 4-bromothiophene-2-carbaldehyde) (1.0 mmol)

Arylboronic acid or ester (1.2 mmol)

Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂) (0.5-5 mol%)

Base (e.g., K₃PO₄, Cs₂CO₃, or Na₂CO₃) (2.0-3.0 equivalents)

Solvent (e.g., dioxane/water mixture, toluene, or DMF)

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 mmol), arylboronic

acid/ester (1.2 mmol), and the base (2.0-3.0 equivalents).[13] Evacuate and backfill the

vessel with an inert gas (e.g., argon) multiple times.

Addition of Catalyst and Solvent: Add the palladium catalyst (0.5-5 mol%) and the degassed

solvent to the reaction vessel under the inert atmosphere.

Reaction: Stir the mixture at the desired temperature (room temperature to 80-100 °C) for

the required time (typically 1.5 to 24 hours).[14] Monitor the reaction progress by TLC or GC-

MS.

Work-up: After completion, cool the reaction mixture to room temperature. Dilute with water

and extract with an organic solvent (e.g., ethyl acetate or diethyl ether).[13]

Purification: Combine the organic layers, wash with brine, and dry over an anhydrous drying

agent (e.g., Na₂SO₄ or MgSO₄). Filter and concentrate the solution under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the desired

coupled product.[13]
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Pd(0)Ln

Oxidative Addition

Aryl-X
(e.g., Thiophene-Br)

Ar-Pd(II)-X

Transmetalation

Ar'-B(OH)₂ Base

Ar-Pd(II)-Ar'

Reductive Elimination

Ar-Ar'
(Coupled Product)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
3-Thiophenecarboxaldehyde is a combustible liquid and is harmful if swallowed.[3] It can

cause skin and serious eye irritation, as well as potential respiratory irritation.[3]

Table 3: GHS Hazard Information
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Hazard Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H227: Combustible liquidH302: Harmful if

swallowedH315: Causes skin irritationH319:

Causes serious eye irritationH335: May cause

respiratory irritation

Handling and Storage:

Handling: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,

or smoke when using this product.[3] Wear protective gloves, clothing, and eye/face

protection.[3][15] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3] Use only

outdoors or in a well-ventilated area.[3] Keep away from heat, sparks, open flames, and hot

surfaces.[3][15]

Storage: Store in a well-ventilated place and keep the container tightly closed.[3][15] Store

locked up in a refrigerator (around 4°C).[15]

First Aid Measures:

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[3][15]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical advice.[3][15]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

[15]

Ingestion: If swallowed, call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[3][15]
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Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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